(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde
Description
The compound of interest is a highly functionalized steroidal derivative with a cyclopenta[a]phenanthrene core. Key structural features include:
- Cyclopenta[a]phenanthrene backbone: A tetracyclic steroidal framework common in bioactive molecules.
- Substituents: A 3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy group (a substituted oxane sugar moiety). A 14-hydroxy group and 13-methyl group on the steroidal core. A 17-(5-oxo-2H-furan-3-yl) group, introducing a reactive α,β-unsaturated lactone.
This compound’s complexity arises from its stereochemical configuration (eight chiral centers) and diverse functional groups, which influence its physicochemical properties and biological activity .
Properties
Molecular Formula |
C30H44O9 |
|---|---|
Molecular Weight |
548.7 g/mol |
IUPAC Name |
(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde |
InChI |
InChI=1S/C30H44O9/c1-16-24(33)26(36-3)25(34)27(38-16)39-19-6-10-29(15-31)18(13-19)4-5-22-21(29)7-9-28(2)20(8-11-30(22,28)35)17-12-23(32)37-14-17/h12,15-16,18-22,24-27,33-35H,4-11,13-14H2,1-3H3/t16-,18-,19+,20-,21+,22-,24-,25-,26+,27-,28-,29-,30+/m1/s1 |
InChI Key |
PMTSPAGBAFCORP-OMBHJEGLSA-N |
Isomeric SMILES |
C[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)C=O)O)OC)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C=O)O)OC)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Motif-Based Comparison
Table 1: Key Structural Differences Among Analogous Compounds
Key Observations:
Computational Similarity Analysis
Using Tanimoto coefficients and Morgan fingerprints (radius = 2), the target compound was compared to databases like ChEMBL and PubChem:
- Tanimoto Similarity: ~60–70% similarity to lithocholic acid derivatives (e.g., Compound 7) due to shared steroidal backbone . <50% similarity to non-steroidal furan-containing compounds, highlighting the uniqueness of its hybrid structure .
Physicochemical and Pharmacokinetic Properties
Table 2: Property Comparison with Analogous Steroids
Key Trends:
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